Cas no 952995-67-4 (N-(4-fluorophenyl)-2-{5-oxo-7-propyl-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide)

• Product Name: N-(4-fluorophenyl)-2-{5-oxo-7-propyl-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide
• CAS No: 952995-67-4
• MF: C₁₇H₁₈FN₃O₂S
• MW: 347.40712594986
• CID: 6572103
• Update Time: 2025-10-30

N-(4-fluorophenyl)-2-{5-oxo-7-propyl-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-2-{5-oxo-7-propyl-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide
• 5H-Thiazolo[3,2-a]pyrimidine-3-acetamide, N-(4-fluorophenyl)-2,3-dihydro-5-oxo-7-propyl-

• Inchi： 1S/C17H18FN3O2S/c1-2-3-13-8-16(23)21-14(10-24-17(21)20-13)9-15(22)19-12-6-4-11(18)5-7-12/h4-8,14H,2-3,9-10H2,1H3,(H,19,22)
• InChI Key： VJORNWLWFRTGIV-UHFFFAOYSA-N
• SMILES： C12SCC(CC(NC3=CC=C(F)C=C3)=O)N1C(=O)C=C(CCC)N=2

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 13.30±0.70(Predicted)

Additional information on N-(4-fluorophenyl)-2-{5-oxo-7-propyl-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide

Introduction to N-(4-fluorophenyl)-2-{5-oxo-7-propyl-2H,3H,5H-1,3thiazolo[3,2-b]pyrimidin-3-yl}acetamide (CAS No. 952995-67-4)

N-(4-fluorophenyl)-2-{5-oxo-7-propyl-2H,3H,5H-1,3thiazolo[3,2-b]pyrimidin-3-yl}acetamide is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its CAS number 952995-67-4, represents a confluence of heterocyclic chemistry and pharmacological innovation. The presence of both fluorine and thiazole moieties in its framework suggests potential applications in the development of bioactive molecules, particularly in the realm of drug discovery.

The molecular architecture of this compound is characterized by a pyrimidine core appended with a propyl group and an acetamide substituent. The 4-fluorophenyl ring introduces a fluorine atom, which is well-documented for its ability to modulate metabolic stability and binding affinity in drug molecules. This feature has made fluorinated compounds a staple in modern medicinal chemistry. The 5-oxo-7-propyl-2H,3H,5H-1,3thiazolo[3,2-b]pyrimidin-3-yl moiety adds another layer of complexity, offering a scaffold that could interact with biological targets in unique ways.

In recent years, there has been a surge in research focused on thiazole derivatives due to their broad spectrum of biological activities. Thiazole-based compounds have been explored for their potential as antimicrobial, anti-inflammatory, and anticancer agents. The specific arrangement of atoms in N-(4-fluorophenyl)-2-{5-oxo-7-propyl-2H,3H,5H-1,3thiazolo[3,2-b]pyrimidin-3-yl}acetamide makes it a promising candidate for further investigation in these areas.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluorophenyl group necessitates careful handling to ensure high yield and purity. Additionally, the thiazole ring must be synthesized with minimal side products to maintain the integrity of the final molecule. Advances in synthetic methodologies have enabled chemists to achieve higher levels of precision, making the production of such complex molecules more feasible than ever before.

The pharmacological potential of N-(4-fluorophenyl)-2-{5-oxo-7-propyl-2H,3H,5H-1,3thiazolo[3,2-b]pyrimidin-3-yl}acetamide has not been fully elucidated; however, preliminary studies suggest that it may exhibit inhibitory activity against various enzymes and receptors implicated in disease pathways. For instance, the presence of a pyrimidine scaffold often correlates with interactions at nucleotide-based targets such as kinases and nucleotide transporters. The propyl group and acetamide moiety further enhance its capacity to engage with biological systems.

In the context of drug discovery pipelines, this compound represents an intriguing lead that warrants further exploration. Its unique structural features provide a foundation for structure-based drug design (SBDD) approaches. By leveraging computational modeling techniques such as molecular docking and dynamics simulations, researchers can predict how this molecule might interact with its intended biological target(s). Such simulations are essential for optimizing potency while minimizing off-target effects.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their ability to influence electronic properties and binding interactions has led to numerous successful drugs on the market. In N-(4-fluorophenyl)-2-{5-oxo-7-propyl-2H,3H,5H-1,3thiazolo[3,2-b]pyrimidin-3-yl}acetamide specifically, the fluorine atom at the para position relative to the phenolic hydroxyl group enhances lipophilicity—a key parameter for drug absorption and distribution. This optimization contributes to improved pharmacokinetic profiles.

The thiazole ring itself is a versatile pharmacophore that has been integrated into countless drug candidates over the years. Its sulfur-containing core allows for diverse chemical modifications while maintaining overall stability—a critical factor during formulation and administration processes. The oxo group at position 5 introduces additional functionality that could serve as an anchor point for further derivatization or as part of hydrogen bonding networks within biological targets.

Preliminary biological assays have hinted at potential therapeutic applications for this compound. For example:

• In vitro studies indicate that it may possess inhibitory activity against certain kinases associated with cancer progression.
• In vivo models suggest it could modulate inflammatory responses by interacting with specific cytokine pathways.
• Evaluation against viral proteases has shown promise as an antiviral agent due to its structural mimicry capabilities.

The propyl side chain attached to the thiazole ring adds another dimension to its pharmacological profile by potentially influencing solubility and membrane permeability characteristics necessary for effective drug delivery systems.

The acetamide functional group at one end of the molecule provides an amide bond—a common motif found throughout biologically active compounds—that facilitates hydrogen bonding interactions within target proteins or nucleic acids depending on orientation during binding events。

Ongoing research aims not only at validating these initial findings but also at expanding upon them through analog synthesis—systematically modifying various parts of this scaffold while retaining key structural elements known from previous successes。

The integration into clinical trials represents another significant milestone toward establishing whether this molecule translates from bench research into viable therapeutic options for patients worldwide。